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Introduction
Benzyl 2-Hydroxy-6-Methoxybenzoate is a naturally occurring phenolic ester that has

garnered attention for its potent biological activity. First identified in the roots of the showy

goldenrod (Solidago speciosa), this compound has demonstrated significant antifungal

properties, positioning it as a molecule of interest for further investigation in agricultural and

pharmaceutical applications. This technical guide provides a comprehensive review of the

available literature on Benzyl 2-Hydroxy-6-Methoxybenzoate, focusing on its chemical

properties, biological activity, and the experimental protocols used for its characterization.

Chemical and Physical Properties
Benzyl 2-Hydroxy-6-Methoxybenzoate is an aromatic compound with the chemical formula

C15H14O4 and a molecular weight of 258.27 g/mol . Its structure features a benzyl ester of 2-

hydroxy-6-methoxybenzoic acid.
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Property Value Source

Molecular Formula C15H14O4 --INVALID-LINK--

Molecular Weight 258.27 g/mol --INVALID-LINK--

CAS Number 24474-71-3 --INVALID-LINK--

Predicted logP 2.758 Cheméo

Predicted Water Solubility

(log10ws)
-3.49 Cheméo

Predicted Boiling Point 780.27 K Cheméo (Joback Method)

Predicted Melting Point 530.28 K Cheméo (Joback Method)

Biological Activity: Antifungal Properties
The most significant reported biological activity of Benzyl 2-Hydroxy-6-Methoxybenzoate is

its strong antifungal effect against crop pathogenic fungi.[1][2][3][4]

Quantitative Antifungal Activity Data
Fungal Strain IC50 (μg/mL) Reference

Fusarium avenaceum 25-26 --INVALID-LINK--

Bipolaris sorokiniana 25-26 --INVALID-LINK--

Experimental Protocols
Isolation from Natural Sources
Benzyl 2-Hydroxy-6-Methoxybenzoate was first isolated from the roots of Solidago speciosa.

The isolation process involved extraction with a suitable solvent followed by chromatographic

separation.

Workflow for Isolation:
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Extraction Chromatographic Separation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://pubs.acs.org/doi/abs/10.1021/acs.jafc.1c03676?ref=vi_antimicrobials
https://www.benchchem.com/product/b13916009#benzyl-2-hydroxy-6-methoxybenzoate-literature-review
https://www.benchchem.com/product/b13916009#benzyl-2-hydroxy-6-methoxybenzoate-literature-review
https://www.benchchem.com/product/b13916009#benzyl-2-hydroxy-6-methoxybenzoate-literature-review
https://www.benchchem.com/product/b13916009#benzyl-2-hydroxy-6-methoxybenzoate-literature-review
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b13916009?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13916009?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

